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Compound of Interest

Compound Name: 4-Bromobutyronitrile

Cat. No.: B1294660

Essential Safety and Handling Guide for 4-
Bromobutyronitrile

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for handling 4-Bromobutyronitrile, including detailed operational and disposal
plans.

Chemical Identifier:

e Name: 4-Bromobutyronitrile

Synonyms: 4-Bromobutanenitrile

CAS Number: 5332-06-9

Molecular Formula: C4H6BrN

Molecular Weight: 148.00 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)
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4-Bromobutyronitrile is a hazardous substance that is toxic if swallowed, in contact with skin,

or inhaled.[2] It causes skin and serious eye irritation and may cause respiratory irritation.[2][3]

Adherence to the following PPE guidelines is mandatory to ensure personal safety.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield conforming to
EN166 (EU) or NIOSH (US)
standards.[4][5]

Protects against chemical
splashes that can cause

serious eye irritation.[2]

Skin Protection

Chemical-resistant gloves
(e.g., Fluorinated rubber,
minimum layer thickness: 0.7
mm, breakthrough time: 480
min).[4] A complete suit
protecting against chemicals or

a lab coat should be worn.[4]

[6]

Prevents skin contact which
can cause irritation and
toxicity.[2] Contaminated
clothing should be removed
immediately and washed

before reuse.[2][3]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced. A
full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges is
recommended where risk
assessment shows it is

appropriate.[7]

Protects against inhalation of
harmful vapors or mists, which
can cause respiratory tract

irritation and toxicity.[2]

Safe Handling and Operational Plan
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A systematic approach to handling 4-Bromobutyronitrile is crucial to minimize exposure and

ensure a safe laboratory environment. All operations should be conducted in a chemical fume
hood.[2]

Experimental Workflow: Safety and Handling
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Caption: Workflow for the safe handling of 4-Bromobutyronitrile.
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Emergency Procedures

Immediate and appropriate responses to accidental exposure are critical.

Table 2: First-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.[2][4]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes.[2][4] Remove
contaminated clothing. Seek immediate medical

attention.[2]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.[2]
Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical
attention.[2][4][7]

Accidental Release Measures: In the event of a spill, evacuate the area and ensure adequate

ventilation.[8] Wear appropriate PPE, including respiratory protection.[7] Contain and absorb

the spill with inert material such as sand, earth, or vermiculite.[3] Collect the absorbed material

into a suitable, closed, and labeled container for disposal.[3][7] Do not let the product enter

drains.[7]

Storage and Disposal

Proper storage and disposal of 4-Bromobutyronitrile and its waste are essential to prevent

environmental contamination and ensure regulatory compliance.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][4] Keep
away from incompatible materials such as strong oxidizing agents, strong acids, and strong
bases.[2] Store locked up.[2]

Disposal Protocol:

o Waste Collection: Collect waste material in a suitable, labeled, and closed container. Do not
mix with other waste.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[2] Chemical waste generators must
determine whether a discarded chemical is classified as a hazardous waste and consult local
regulations to ensure complete and accurate classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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